Cas no 2228698-56-2 (methyl 5-(2-sulfanylethyl)furan-2-carboxylate)

• Product Name: methyl 5-(2-sulfanylethyl)furan-2-carboxylate
• CAS No: 2228698-56-2
• MF: C₈H₁₀O₃S
• MW: 186.228201389313
• CID: 6029880
• PubChem ID: 165965057
• Update Time: 2025-10-30

methyl 5-(2-sulfanylethyl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2-sulfanylethyl)furan-2-carboxylate
• EN300-1744249
• 2228698-56-2

• Inchi： 1S/C8H10O3S/c1-10-8(9)7-3-2-6(11-7)4-5-12/h2-3,12H,4-5H2,1H3
• InChI Key： IMJTXDXYHUMUEU-UHFFFAOYSA-N
• SMILES： SCCC1=CC=C(C(=O)OC)O1

Computed Properties

• Exact Mass: 186.03506535g/mol
• Monoisotopic Mass: 186.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.4Ų

Additional information on methyl 5-(2-sulfanylethyl)furan-2-carboxylate

Comprehensive Overview of Methyl 5-(2-sulfanylethyl)furan-2-carboxylate (CAS No. 2228698-56-2)

Methyl 5-(2-sulfanylethyl)furan-2-carboxylate (CAS No. 2228698-56-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. This compound, often referred to by its systematic name or CAS number, belongs to the class of furan derivatives, which are known for their versatility in synthetic chemistry and material science. The presence of both a sulfanyl (thiol) group and a carboxylate ester moiety in its structure makes it a valuable intermediate for further chemical modifications.

In the context of current research trends, methyl 5-(2-sulfanylethyl)furan-2-carboxylate is being explored for its potential role in green chemistry and sustainable synthesis. With growing environmental concerns, researchers are increasingly focusing on compounds that can be derived from renewable resources or used in eco-friendly processes. The furan ring in this molecule is particularly interesting because it can be sourced from biomass, aligning with the global push toward bio-based chemicals. Additionally, the thiol group offers reactivity that is useful in click chemistry and polymer functionalization, two areas that are highly relevant in modern material design.

From a synthetic perspective, CAS No. 2228698-56-2 is often discussed in forums and academic papers for its utility in constructing more complex molecular architectures. Chemists frequently search for terms like "furan carboxylate synthesis" or "thiol-functionalized furans" when investigating this compound. Its ability to participate in Michael additions, nucleophilic substitutions, and esterification reactions makes it a versatile building block. Moreover, the methyl ester group provides a handle for further derivatization, which is crucial in pharmaceutical and agrochemical research.

The compound's relevance extends to the field of flavor and fragrance chemistry. Furan derivatives are known to contribute to the aroma profiles of many natural and synthetic products. Researchers and industry professionals often inquire about "furan-based flavor compounds" or "sulfur-containing fragrance ingredients," where methyl 5-(2-sulfanylethyl)furan-2-carboxylate could play a role. Its combination of a furan backbone and a sulfanyl group may impart unique sensory properties, though detailed studies in this area are still emerging.

Another hot topic tied to this compound is its potential in drug discovery. The furan ring is a common pharmacophore in medicinal chemistry, and the addition of a thiol group can enhance binding interactions with biological targets. Queries such as "bioactive furan derivatives" or "thiol-containing drug candidates" often lead to discussions about molecules like CAS No. 2228698-56-2. While the compound itself may not be a drug, its structural features make it a promising scaffold for designing new therapeutic agents.

In the realm of material science, methyl 5-(2-sulfanylethyl)furan-2-carboxylate is being investigated for its role in creating functional polymers and smart materials. The thiol group can form disulfide bonds, which are reversible under certain conditions, enabling the development of self-healing materials. Searches for "thiol-click chemistry in polymers" or "furan-based materials" often highlight the importance of such compounds. This aligns with the broader interest in responsive materials that can adapt to environmental changes.

From a commercial standpoint, the demand for specialty chemicals like methyl 5-(2-sulfanylethyl)furan-2-carboxylate is on the rise. Companies and researchers frequently look for "high-purity furan derivatives" or "custom synthesis of CAS 2228698-56-2" to meet their project needs. The compound's niche applications ensure its relevance in both academic and industrial settings, though its availability may be limited to specialized suppliers.

In summary, methyl 5-(2-sulfanylethyl)furan-2-carboxylate (CAS No. 2228698-56-2) is a multifaceted compound with promising applications across green chemistry, drug discovery, flavor and fragrance, and material science. Its unique structural features, including the furan ring and thiol group, make it a valuable tool for researchers aiming to develop innovative solutions in these fields. As interest in sustainable and functional chemicals grows, this compound is likely to remain a topic of significant scientific and industrial interest.